Cas no 2034253-84-2 (4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine)

4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine is a heterocyclic compound featuring a pyrrolopyrimidine core functionalized with a morpholine substituent and a thiophene-containing benzoyl group. This structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor scaffold due to its rigid, planar architecture and hydrogen-bonding capabilities. The thiophene moiety enhances π-stacking interactions, while the morpholine group improves solubility and pharmacokinetic properties. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's balanced lipophilicity and molecular weight suggest favorable bioavailability, supporting its exploration in targeted therapeutic applications.
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine structure
2034253-84-2 structure
Product Name:4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
CAS No:2034253-84-2
MF:C21H20N4O2S
MW:392.474102973938
CID:5376063
Update Time:2025-10-21

4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

    • (2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-(4-thiophen-2-ylphenyl)methanone
    • 4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
    • Inchi: 1S/C21H20N4O2S/c26-20(16-5-3-15(4-6-16)19-2-1-11-28-19)25-13-17-12-22-21(23-18(17)14-25)24-7-9-27-10-8-24/h1-6,11-12H,7-10,13-14H2
    • InChI Key: CRMXTRRLSABKME-UHFFFAOYSA-N
    • SMILES: C(N1CC2=CN=C(N3CCOCC3)N=C2C1)(C1=CC=C(C2SC=CC=2)C=C1)=O

4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6444-6509-2μmol
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
2034253-84-2
2μmol
$85.5 2023-09-08
Life Chemicals
F6444-6509-5μmol
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
2034253-84-2
5μmol
$94.5 2023-09-08
Life Chemicals
F6444-6509-10μmol
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
2034253-84-2
10μmol
$103.5 2023-09-08
Life Chemicals
F6444-6509-20μmol
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
2034253-84-2
20μmol
$118.5 2023-09-08
Life Chemicals
F6444-6509-1mg
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
2034253-84-2
1mg
$81.0 2023-09-08
Life Chemicals
F6444-6509-2mg
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
2034253-84-2
2mg
$88.5 2023-09-08
Life Chemicals
F6444-6509-3mg
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
2034253-84-2
3mg
$94.5 2023-09-08
Life Chemicals
F6444-6509-4mg
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
2034253-84-2
4mg
$99.0 2023-09-08
Life Chemicals
F6444-6509-5mg
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
2034253-84-2
5mg
$103.5 2023-09-08
Life Chemicals
F6444-6509-10mg
4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
2034253-84-2
10mg
$118.5 2023-09-08

Additional information on 4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine

Comprehensive Analysis of 4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine (CAS No. 2034253-84-2)

In the rapidly evolving field of medicinal chemistry, 4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine (CAS No. 2034253-84-2) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyrrolo[3,4-d]pyrimidine core with a thiophene-containing benzoyl group and a morpholine moiety, making it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential role in targeting protein kinases, a hot topic in oncology and inflammatory disease research.

The compound's pyrrolopyrimidine scaffold is structurally analogous to purine bases, allowing it to interact with ATP-binding sites of various enzymes. This characteristic has sparked discussions in scientific forums about its possible applications in cancer therapy and autoimmune disorders, aligning with current trends in personalized medicine. The presence of both thiophene and morpholine groups enhances its pharmacokinetic properties, addressing common challenges in drug development such as bioavailability and metabolic stability – frequent search terms in pharmaceutical research databases.

Recent patent analyses reveal growing commercial interest in 2034253-84-2, particularly in the context of small molecule inhibitors development. The compound's modular structure allows for systematic modifications, making it valuable for structure-activity relationship (SAR) studies – a frequently queried topic in drug design circles. Its potential as a kinase inhibitor aligns with the current focus on targeted therapies, which dominate recent publications in journals like Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

From a synthetic chemistry perspective, the preparation of 4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine involves innovative multi-step sequences that have become benchmark reactions in modern heterocyclic chemistry. The incorporation of the thiophene ring through Suzuki-Miyaura coupling and subsequent morpholine introduction via nucleophilic aromatic substitution represent valuable case studies for chemistry students and researchers searching for "advanced heterocyclic synthesis techniques."

Computational studies of 2034253-84-2 reveal interesting electronic properties that contribute to its potential bioactivity. The pyrrolopyrimidine system's electron-rich nature, combined with the benzoyl-thiophene moiety's planar conformation, creates unique molecular recognition features. These characteristics are frequently explored in molecular modeling tutorials and "drug-target interaction" webinars, indicating strong interest from the computational chemistry community.

In the context of green chemistry initiatives, researchers have investigated eco-friendly synthetic routes to 4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine. The development of catalytic methods for constructing its pyrrolo[3,4-d]pyrimidine core responds to growing concerns about sustainable pharmaceutical production – a trending topic in industry conferences and environmental chemistry discussions.

The compound's physicochemical properties, including its logP value and polar surface area, suggest favorable drug-like characteristics according to Lipinski's rule of five. This makes 2034253-84-2 a relevant example in educational materials about "lead compound optimization," a popular search term among pharmacology students and early-career researchers.

Analytical method development for 4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine has produced innovative HPLC and LC-MS techniques that are now referenced in analytical chemistry protocols. The challenges posed by its multiple aromatic systems and heteroatoms have led to advanced separation strategies, contributing to the broader discussion on "complex molecule analysis" in scientific literature.

As the pharmaceutical industry continues to explore novel chemical entities, 2034253-84-2 represents an important case study in intellectual property strategy. Its structural features appear in multiple patent families, demonstrating the commercial value of pyrrolopyrimidine derivatives – a keyword with increasing search volume in patent databases and technology transfer documents.

Looking forward, 4-{6-[4-(thiophen-2-yl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine may serve as a prototype for new drug discovery campaigns targeting undrugged kinases. Its development history offers valuable lessons about hit-to-lead optimization processes, making it a frequent subject in "drug discovery case studies" – an educational resource highly sought after by biotechnology professionals.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD